Cas no 100638-21-9 (2H-1,4-Benzothiazin-3(4H)-one, 8-chloro-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro-
• CAS No: 100638-21-9
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• MDL: MFCD17212167
• CID: 1127047
• PubChem ID: 13690753
• Update Time: 2025-11-02

2H-1,4-Benzothiazin-3(4H)-one, 8-chloro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro-
• 8-chloro-2H-1,4-Benzothiazin-3(4H)-one
• 100638-21-9
• AKOS023561530
• 8-chloro-2H-benzo[b][1,4]thiazin-3(4H)-one
• SCHEMBL10510390

• MDL： MFCD17212167
• Inchi： 1S/C8H6ClNOS/c9-5-2-1-3-6-8(5)12-4-7(11)10-6/h1-3H,4H2,(H,10,11)
• InChI Key： VZPYRGUBDDMCJF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1SCC(N2)=O

Computed Properties

• Exact Mass: 198.98598
• Monoisotopic Mass: 198.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro-

Exploring the Versatile Applications of 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro- (CAS No. 100638-21-9)

The compound 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro- (CAS No. 100638-21-9) is a specialized chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Known for its unique structural features, this compound belongs to the benzothiazinone family, which is widely recognized for its diverse biological activities. The presence of a chloro substituent at the 8-position further enhances its reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions about 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro- revolves around its synthesis and purification methods. Researchers often seek optimized protocols for its preparation, given its role as a precursor in the development of novel pharmacophores. The compound's heterocyclic core is particularly appealing for drug discovery, as it can be functionalized to target various biological pathways. This aligns with the growing interest in small molecule therapeutics, a hot topic in the pharmaceutical industry.

In addition to its pharmaceutical relevance, 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro- has found applications in material science. Its aromatic structure and electron-rich properties make it a candidate for designing advanced organic materials, such as OLEDs (Organic Light-Emitting Diodes) and conductive polymers. These applications are particularly relevant in the context of sustainable technology, a trending topic among environmentally conscious consumers and researchers.

The stability and solubility of 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro- are also subjects of frequent inquiry. Understanding these properties is crucial for its handling and storage, especially in industrial settings. The compound's moderate solubility in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) facilitates its use in various chemical reactions. This information is particularly valuable for laboratory technicians and synthetic chemists who rely on precise solubility data for experimental planning.

Another area of interest is the compound's potential role in agrochemical research. Given the increasing demand for eco-friendly pesticides and herbicides, researchers are exploring the bioactivity of benzothiazinone derivatives. The 8-chloro substitution in 2H-1,4-Benzothiazin-3(4H)-one could offer unique interactions with biological targets, making it a promising candidate for further study. This aligns with the global push toward sustainable agriculture, a topic that resonates with both scientists and policymakers.

Market dynamics for 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro- are also worth noting. The compound is primarily supplied by specialized chemical manufacturers, and its pricing can vary based on purity and quantity. Industry reports suggest a steady demand for this chemical, driven by its applications in pharmaceutical intermediates and material science. For businesses, understanding these market trends is essential for strategic sourcing and inventory management.

From a regulatory perspective, 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro- is generally considered safe for research and industrial use when handled according to standard safety protocols. However, users are advised to consult Safety Data Sheets (SDS) for detailed guidelines on its handling, storage, and disposal. This is particularly important given the increasing scrutiny on chemical safety in workplaces, a topic that has gained traction in recent years.

In summary, 2H-1,4-Benzothiazin-3(4H)-one, 8-chloro- (CAS No. 100638-21-9) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure, combined with its diverse applications, makes it a subject of ongoing research and commercial interest. Whether you're a chemist exploring new synthetic routes or a materials scientist investigating advanced polymers, this compound offers a wealth of opportunities for innovation.